Cas no 5360-74-7 (1,5-Diazocine-3,7-diol,octahydro-1,5-diphenyl-)

• Product Name: 1,5-Diazocine-3,7-diol,octahydro-1,5-diphenyl-
• CAS No: 5360-74-7
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 383869
• PubChem ID: 279993
• Update Time: 2025-04-19

1,5-Diazocine-3,7-diol,octahydro-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazocine-3,7-diol,octahydro-1,5-diphenyl-
• DTXSID60299554
• 5360-74-7
• NSC-131319
• 1,5-diphenyl-3,7-dihydroxy-1,5-diazacyclooctane
• NSC131319
• 1,5-diphenyl-1,5-diazocane-3,7-diol

• Inchi： 1S/C18H22N2O2/c21-17-11-19(15-7-3-1-4-8-15)12-18(22)14-20(13-17)16-9-5-2-6-10-16/h1-10,17-18,21-22H,11-14H2
• InChI Key： UURZKDKKSVJJEH-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC=CC=2)CC(CN(C2C=CC=CC=2)C1)O

Computed Properties

• Exact Mass: 298.16826
• Monoisotopic Mass: 298.168128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.21
• Boiling Point: 480.2°Cat760mmHg
• Flash Point: 254.3°C
• Refractive Index: 1.622
• PSA: 46.94
• LogP: 1.86500